molecular formula C11H8N2O B8791094 4-Amino-3-hydroxynaphthalene-1-carbonitrile CAS No. 50380-74-0

4-Amino-3-hydroxynaphthalene-1-carbonitrile

Cat. No.: B8791094
CAS No.: 50380-74-0
M. Wt: 184.19 g/mol
InChI Key: BKJNOOATZWQVDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-3-hydroxynaphthalene-1-carbonitrile is a useful research compound. Its molecular formula is C11H8N2O and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

50380-74-0

Molecular Formula

C11H8N2O

Molecular Weight

184.19 g/mol

IUPAC Name

4-amino-3-hydroxynaphthalene-1-carbonitrile

InChI

InChI=1S/C11H8N2O/c12-6-7-5-10(14)11(13)9-4-2-1-3-8(7)9/h1-5,14H,13H2

InChI Key

BKJNOOATZWQVDU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CC(=C2N)O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

30 g (0.46 mol) of potassium cyanide are added to a solution of sodium 4-(2-hydroxy-1-naphthylazo)benzenesulfonate (10 g, 28.5 mmol) in 120 ml of water. After 2 days at 90° C., the mixture is filtered and the filtrate is saturated with carbon dioxide. The yellow precipitate is filtered off to give 2.9 g (55%) of 4-cyano-2-hydroxynaphthylamine (V).
Quantity
30 g
Type
reactant
Reaction Step One
Name
sodium 4-(2-hydroxy-1-naphthylazo)benzenesulfonate
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One

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